Cas no 1598789-92-4 (5-(hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 5-(hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 1598789-92-4
• MF: C₄H₉N₅
• MW: 127.147759199142
• MDL: MFCD30268851
• CID: 5244940
• PubChem ID: 105220736
• Update Time: 2025-05-20

5-(hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 5-(hydrazinylmethyl)-1-methyl-
• 5-(hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole

• MDL： MFCD30268851
• Inchi： 1S/C4H9N5/c1-9-4(2-6-5)3-7-8-9/h3,6H,2,5H2,1H3
• InChI Key： SQUHVMJFAWJSKQ-UHFFFAOYSA-N
• SMILES： N1(C)C(CNN)=CN=N1

Additional information on 5-(hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole

5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole: A Comprehensive Overview

5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole, with the CAS number 1598789-92-4, is a heterocyclic organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a hydrazine substituent. The triazole moiety is a five-membered ring containing three nitrogen atoms, making it a versatile platform for various chemical modifications. The presence of the hydrazine group introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions.

The synthesis of 5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole typically involves multi-step processes that leverage the reactivity of hydrazines and triazoles. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the triazole ring under mild conditions. These developments have not only improved the scalability of production but also opened new avenues for exploring its applications in drug discovery and material engineering.

In terms of applications, 5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole has shown promise in the field of medicinal chemistry. Its ability to form stable bonds with various bioactive molecules makes it an attractive candidate for drug delivery systems. Recent studies have demonstrated its potential as a linker in peptide-based therapeutics, where it enhances the stability and bioavailability of the drug molecules. Additionally, its role as a building block in supramolecular chemistry has been explored, with researchers utilizing its coordinating properties to construct self-assembled nanostructures.

The chemical properties of 5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole are heavily influenced by its functional groups. The hydrazine group is highly nucleophilic and can undergo various condensation reactions with carbonyl compounds to form imines or hydrazones. This reactivity has been exploited in the development of new materials with tailored optical and electronic properties. For example, recent research has focused on incorporating this compound into polymer matrices to create advanced materials for optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of 5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as high pH or oxidative environments, this compound can undergo hydrolysis or oxidation to yield less complex products. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, 5-(Hydrazinylmethyl)-1-methyl-1H-1,2,3-triazole stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions in organic synthesis and materials science. As advancements in synthetic methodologies and application development progress further understanding of this compound's potential will undoubtedly lead to even more exciting breakthroughs.